Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate

Catalog No.
S1916695
CAS No.
56932-43-5
M.F
C19H13N3NaO7S2
M. Wt
482.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo...

CAS Number

56932-43-5

Product Name

Disodium 8-hydroxy-7-[(6-sulphonato-2-naphthyl)azo]quinoline-5-sulphonate

IUPAC Name

disodium;8-hydroxy-7-[(6-sulfonatonaphthalen-2-yl)diazenyl]quinoline-5-sulfonate

Molecular Formula

C19H13N3NaO7S2

Molecular Weight

482.4 g/mol

InChI

InChI=1S/C19H13N3O7S2.Na/c23-19-16(10-17(31(27,28)29)15-2-1-7-20-18(15)19)22-21-13-5-3-12-9-14(30(24,25)26)6-4-11(12)8-13;/h1-10,23H,(H,24,25,26)(H,27,28,29);

InChI Key

JGHSFFGQVHEVMM-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=C(C(=C2N=C1)O)N=NC3=CC4=C(C=C3)C=C(C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Canonical SMILES

C1=CC2=C(C=C(C(=C2N=C1)O)N=NC3=CC4=C(C=C3)C=C(C=C4)S(=O)(=O)O)S(=O)(=O)O.[Na]

Molecular Structure Analysis

Acid Black 1 possesses a complex molecular structure with several key features:

  • Azo linkage: The central azo group (N=N) connects a hydroxynaphthalene (sulfonated) ring to a hydroxyquinoline ring (also sulfonated) [].
  • Sulfonate groups (SO3Na): The presence of two sulfonate groups makes the molecule water-soluble, a crucial property for a dye [].

As a dye, Acid Black 1 likely interacts with target materials through a combination of physical adsorption and electrostatic interactions. The aromatic rings and azo group may contribute to absorption of light, leading to the observed color.

Azo dyes can pose various safety concerns, including:

  • Skin irritation and allergy: Some azo dyes can cause skin irritation or allergic reactions upon contact.
  • Toxicity: Certain azo dyes can break down into aromatic amines, some of which may be carcinogenic.

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

3

Exact Mass

482.00926139 g/mol

Monoisotopic Mass

482.00926139 g/mol

Heavy Atom Count

32

Other CAS

56932-43-5

General Manufacturing Information

5-Quinolinesulfonic acid, 8-hydroxy-7-[2-(6-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:2): ACTIVE

Dates

Modify: 2023-08-16

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